Cas no 947316-47-4 (methyl(3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine hydrochloride)

• Product Name: methyl(3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine hydrochloride
• CAS No: 947316-47-4
• MF: C₁₈H₂₀ClNOS
• MW: 333.875502586365
• CID: 2085962
• PubChem ID: 44181886
• Update Time: 2025-05-19

methyl(3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-Duloxetine Hydrochloride (1:1 R:S Mixtures)
• (RS)-Duloxetine hydrochloride
• N-Methyl-Gamma-(1-Naphthalenyloxy)-2-Thiophenepropanamine Hydrochloride
• N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-yl-propan-1-amine hydrochloride
• N-methyl-3-(1-naphthalenyloxy)-3-thiophen-2-yl-1-propanamine hydrochloride
• (3S)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine;hydrochloride
• (Rs)-duloxetine HCl
• KSC492K4P
• (R)-N-methyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan -1-ami
• (±)-Duloxetine hydrochloride
• (RS)- Duloxetine HCl
• Duloxetine EP impurity A
• N-methyl-3-(naphthalen-1-yloxy)-3-(2-thienyl)propan-1-amine hydrochloride
• DTXSID00657730
• F0001-2382
• Q27116971
• A803677
• SY030752
• rac-Duloxetine Hydrochloride (1:1 R:S Mixtures); 2-Thiophenepropanamine, N-methyl-?-(1-naphthalenyloxy)-, hydrochloride (1:1) (ACI); (+/-)-Duloxetine hydrochloride; N-Methyl-?-(1-naphthalenyloxy)-2-thiophenepropanamine hydrochloride; N-Methyl-3-(1-naphthoxy)-3-(2-thienyl)propylamine hydrochloride; rac-Dul
• N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine;hydrochloride
• CHEBI:36808
• (R)-N-methyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan -1-amine hydrochloride
• AC-8272
• N-Methyl-3-[(naphthalen-1-yl)oxy]-3-(thiophen-2-yl)propan-1-amine--hydrogen chloride (1/1)
• DB-011532
• A807077
• AKOS015961640
• 947316-47-4
• MFCD06407958
• HY-B0161E
• N-methyl-3-(naphthalen-1-yloxy)-3-(thiophene-2-yl) propan-1-amine hydrochloride
• N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine,hydrochloride
• N-methyl-3-(1-naphthyloxy)-3-(2-thienyl)propan-1-amine hydrochloride
• ( inverted exclamation markA)-Duloxetine (hydrochloride)
• AS-15954
• N-methyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine hydrochloride
• 116817-11-9
• BCP21597
• CS-0131845
• (S)-N-Methyl-3-[(1-naphthyl)oxy]-3-(2-thienyl)-1-propanamine Hydrochloride
• N-methyl-gAmma-(1-naphthalenyloxy)-2-thiophenepropanamine, hydrochloride
• AB23771
• methyl(3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine hydrochloride

• Inchi： 1S/C18H19NOS.ClH/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16;/h2-10,13,17,19H,11-12H2,1H3;1H
• InChI Key： BFFSMCNJSOPUAY-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CCNC)OC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 333.095
• Monoisotopic Mass: 333.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5

Experimental Properties

• Melting Point: 118-122℃
• Boiling Point: 466.2°C at 760 mmHg
• Flash Point: 235.7°C
• LogP: 5.82380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on methyl(3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine hydrochloride

Methyl (3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine Hydrochloride: A Comprehensive Overview

The compound Methyl (3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine Hydrochloride with CAS No. 947316-47-4 has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a chiral derivative with a complex structure that includes a naphthalene moiety, a thiophene ring, and an amine group, all of which contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of naphthalen-1-yloxy and thiophen-2-yl groups in modulating the electronic properties of organic molecules. The presence of these aromatic systems in the molecule enhances its stability and reactivity, making it a promising candidate for various applications in drug design and material science. The chiral center at the propylamine position further adds to its versatility, as it allows for enantioselective synthesis and potential use in asymmetric catalysis.

One of the most notable advancements involving this compound is its role in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of neurodegenerative diseases and cancer therapy. The naphthalene group is known for its potential antioxidant properties, while the thiophene ring can enhance drug solubility and bioavailability.

In terms of synthesis, this compound has been prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of chiral auxiliary reagents has been pivotal in achieving high enantiomeric excess during the synthesis, ensuring the production of the desired S-enantiomer. This approach not only improves yield but also simplifies downstream purification processes.

Recent computational studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the naphthalene and thiophene moieties significantly influences the molecule's optical properties, making it a potential candidate for optoelectronic applications such as organic light-emitting diodes (OLEDs). Additionally, molecular dynamics simulations have shown that this compound exhibits favorable interactions with biological membranes, suggesting its potential as a drug delivery agent.

The stereochemistry of this compound plays a critical role in its biological activity. The S-enantiomer has been shown to exhibit higher affinity for certain protein targets compared to its R-counterpart, underscoring the importance of chirality in drug design. This finding aligns with current trends in pharmaceutical research, where stereochemistry is increasingly being leveraged to optimize drug efficacy and minimize side effects.

In conclusion, Methyl (3S)-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine Hydrochloride represents a fascinating example of how complex organic molecules can be designed to address diverse scientific challenges. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings.